Cas no 2549048-63-5 (1-({1-[1-(4-fluorophenyl)cyclopropanecarbonyl]azetidin-3-yl}methyl)-4-methyl-1H-pyrazole)

• Product Name: 1-({1-[1-(4-fluorophenyl)cyclopropanecarbonyl]azetidin-3-yl}methyl)-4-methyl-1H-pyrazole
• CAS No: 2549048-63-5
• MF: C₁₈H₂₀FN₃O
• MW: 313.369307518005
• CID: 5314581
• PubChem ID: 154583734
• Update Time: 2025-06-21

1-({1-[1-(4-fluorophenyl)cyclopropanecarbonyl]azetidin-3-yl}methyl)-4-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• [1-(4-Fluorophenyl)cyclopropyl][3-[(4-methyl-1H-pyrazol-1-yl)methyl]-1-azetidinyl]methanone
• 1-({1-[1-(4-fluorophenyl)cyclopropanecarbonyl]azetidin-3-yl}methyl)-4-methyl-1H-pyrazole
• AKOS039918863
• 2549048-63-5
• F6677-2312

• Inchi： 1S/C18H20FN3O/c1-13-8-20-22(9-13)12-14-10-21(11-14)17(23)18(6-7-18)15-2-4-16(19)5-3-15/h2-5,8-9,14H,6-7,10-12H2,1H3
• InChI Key： ZKEFCQSKTCOEMQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(C(N2CC(CN3C=C(C)C=N3)C2)=O)CC1

Computed Properties

• Exact Mass: 313.15904043g/mol
• Monoisotopic Mass: 313.15904043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 487.5±35.0 °C(Predicted)
• pka: 2.70±0.10(Predicted)

Additional information on 1-({1-[1-(4-fluorophenyl)cyclopropanecarbonyl]azetidin-3-yl}methyl)-4-methyl-1H-pyrazole

Introduction to 1-({1-[1-(4-fluorophenyl)cyclopropanecarbonyl]azetidin-3-yl}methyl)-4-methyl-1H-pyrazole (CAS No. 2549048-63-5)

1-({1-[1-(4-fluorophenyl)cyclopropanecarbonyl]azetidin-3-yl}methyl)-4-methyl-1H-pyrazole (CAS No. 2549048-63-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structural features of this compound, particularly the incorporation of a cyclopropanecarbonyl and azetidine moieties, make it an intriguing candidate for further investigation.

The cyclopropanecarbonyl group in the structure of 1-({1-[1-(4-fluorophenyl)cyclopropanecarbonyl]azetidin-3-yl}methyl)-4-methyl-1H-pyrazole imparts rigidity and conformational constraints, which can influence the compound's pharmacokinetic and pharmacodynamic properties. The azetidine ring, on the other hand, is a four-membered heterocycle that is known for its ability to form stable complexes with metal ions and its potential to modulate protein-protein interactions. These structural elements collectively contribute to the compound's unique biological profile.

Recent studies have explored the potential of 1-({1-[1-(4-fluorophenyl)cyclopropanecarbonyl]azetidin-3-yl}methyl)-4-methyl-1H-pyrazole in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, 1-({1-[1-(4-fluorophenyl)cyclopropanecarbonyl]azetidin-3-yl}methyl)-4-methyl-1H-pyrazole has also been investigated for its anti-inflammatory and analgesic activities. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce pain sensitivity in animal models of inflammation and neuropathic pain. These findings suggest that 1-({1-[1-(4-fluorophenyl)cyclopropanecarbonyl]azetidin-3-yl}methyl)-4-methyl-1H-pyrazole may have broad therapeutic potential in managing chronic inflammatory conditions.

The 4-fluorophenyl substituent in the structure of 1-({1-[1-(4-fluorophenyl)cyclopropanecarbonyl]azetidin-3-yl}methyl)-4-methyl-1H-pyrazole plays a crucial role in enhancing its pharmacological properties. Fluorine atoms are known for their ability to improve the lipophilicity and metabolic stability of organic compounds, which can enhance their bioavailability and prolong their therapeutic effects. This substitution also contributes to the compound's selectivity and potency by optimizing its binding affinity to specific biological targets.

From a synthetic perspective, the preparation of 1-({1-[1-(4-fluorophenyl)cyclopropanecarbonyl]azetidin-3-yl}methyl)-4-methyl-1H-pyrazole involves a series of well-defined chemical reactions. The synthesis typically begins with the formation of the cyclopropanecarbonyl moiety through a ring-closing metathesis reaction or a similar cycloaddition process. The azetidine ring is then introduced via a nucleophilic substitution or an intramolecular cyclization reaction. Finally, the pyrazole core is constructed using standard heterocyclic synthesis techniques, such as condensation reactions or metal-catalyzed coupling reactions.

The development of 1-({1-[1-(4-fluorophenyl)cyclopropanecarbonyl]azetidin-3-yl}methyl)-4-methyl-1H-pyrazole has been driven by its promising preclinical data and its potential to address unmet medical needs. Ongoing clinical trials are evaluating its safety and efficacy in various disease models, with preliminary results indicating favorable outcomes. These trials are essential for validating the therapeutic potential of this compound and guiding its future development as a viable drug candidate.

In conclusion, 1-({1-[1-(4-fluorophenyl)cyclopropanecarbonyl]azetidin-3-yl}methyl)-4-methyl-1H-pyrazole (CAS No. 2549048-63-5) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry.